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Compound of Interest

Compound Name: SR-0813

Cat. No.: B10823721 Get Quote

Technical Support Center: SR-0813
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility and stability of SR-0813 in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for SR-0813?

A1: The recommended solvent for SR-0813 is Dimethyl Sulfoxide (DMSO).

Q2: What is the maximum solubility of SR-0813 in DMSO?

A2: SR-0813 has a high solubility in DMSO, with concentrations of up to 100 mg/mL being

achievable.[1] To reach these concentrations, sonication or ultrasonic assistance is

recommended.[1][2] It is also crucial to use newly opened, non-hygroscopic DMSO, as water

content can significantly impact solubility.[1]

Q3: How should I prepare a stock solution of SR-0813 in DMSO?

A3: To prepare a stock solution, weigh the desired amount of SR-0813 powder and add the

appropriate volume of fresh, high-quality DMSO. To aid dissolution, especially for higher

concentrations, sonication is recommended.[1][2] Ensure the solution is clear before storage.

Q4: What are the recommended storage conditions for SR-0813 in DMSO?
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A4: For long-term stability, it is recommended to store SR-0813 stock solutions in DMSO at

-80°C, where it can be stable for up to 6 months to a year.[1][2] For shorter-term storage, -20°C

is also an option, with stability for up to 1 month.[1]

Q5: Can I freeze-thaw solutions of SR-0813 in DMSO?

A5: While specific data on SR-0813 is not available, general studies on compounds in DMSO

suggest that multiple freeze-thaw cycles do not cause significant compound loss for many

substances.[3] However, to ensure the highest integrity of your SR-0813 solution, it is best

practice to aliquot the stock solution into smaller, single-use volumes to minimize the number of

freeze-thaw cycles.

Q6: What is the mechanism of action of SR-0813?

A6: SR-0813 is a potent and selective inhibitor of the YEATS domain of the proteins ENL and

AF9.[1][2] By inhibiting these domains, SR-0813 can modulate the transcription of key genes

involved in acute leukemia, such as HOXA9, MEIS1, and MYC.[1][4]

Troubleshooting Guide
Issue Possible Cause Solution

Difficulty dissolving SR-0813 in

DMSO

- The concentration is too

high.- The DMSO has

absorbed water (hygroscopic).-

Insufficient mixing.

- Try a lower concentration.-

Use a fresh, unopened bottle

of anhydrous DMSO.[1]- Use

sonication or a vortex to aid

dissolution.[1][2]

Precipitate forms in the stock

solution upon storage

- The solution was not fully

dissolved initially.- The storage

temperature is fluctuating.- The

concentration is too high for

the storage temperature.

- Ensure the compound is

completely dissolved before

storing.- Maintain a consistent

storage temperature.-

Consider preparing a slightly

more dilute stock solution.

Inconsistent experimental

results

- Degradation of the SR-0813

stock solution.- Multiple freeze-

thaw cycles.

- Prepare fresh stock solutions

regularly.- Aliquot stock

solutions to avoid repeated

freeze-thaw cycles.
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Quantitative Data Summary
Table 1: Solubility of SR-0813 in DMSO

Parameter Value Source

Solubility 50 mg/mL (100.68 mM) TargetMol[2]

Solubility 100 mg/mL (201.36 mM) MedchemExpress[1]

Note:

Sonication or ultrasonic

assistance is recommended to

achieve higher concentrations.

[1][2]

Table 2: Recommended Storage Conditions for SR-0813 in DMSO

Storage Temperature Duration Source

-80°C Up to 1 year TargetMol[2]

-80°C Up to 6 months MedchemExpress[1]

-20°C Up to 1 month MedchemExpress[1]

Experimental Protocols
Protocol 1: Preparation of a 50 mM Stock Solution of SR-0813 in DMSO

Materials:

SR-0813 (Molecular Weight: 496.62 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Sonicator or vortex mixer
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Procedure:

1. Calculate the required mass of SR-0813. For 1 mL of a 50 mM stock solution, you will

need:

Mass = 0.050 mol/L * 0.001 L * 496.62 g/mol = 0.024831 g = 24.83 mg

2. Weigh out 24.83 mg of SR-0813 powder and place it in a sterile vial.

3. Add 1 mL of anhydrous DMSO to the vial.

4. Vortex the solution vigorously. For higher concentrations or if dissolution is slow, place the

vial in a sonicator bath for 5-10 minutes, or until the solid is completely dissolved.

5. Visually inspect the solution to ensure there are no visible particles.

6. Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.

7. Store the aliquots at -80°C for long-term storage or -20°C for short-term use.
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Caption: Mechanism of SR-0813 in inhibiting leukemia progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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